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Compound of Interest

Compound Name: Substance P, Free Acid
Cat. No.: B12430944
Get Quote
\ J

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions
for the proper reconstitution and handling of lyophilized Substance P, Free Acid for research
applications.

Quantitative Data Summary

For consistent and reproducible results, it is crucial to adhere to the recommended storage and
handling conditions for Substance P, Free Acid. The following table summarizes key
gquantitative data.
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Parameter Value Source(s)
Molecular Weight ~1348.6 g/mol [1112][3]
Purity >95% [1][2]
Appearance White to off-white powder [11[2]

Recommended Solvents

Water, DMSO

[1](21[4]

Solubility in Water

Up to 10 mg/mL

[4]

Storage (Lyophilized)

Up to 6 months at 0-5°C;
Long-term at -20°C

[1](2]

Storage (Reconstituted)

Upto5daysat4°C;Upto3

months at -20°C in aliquots

[1]

Experimental Protocols

Protocol for Reconstitution of Lyophilized Substance P,
Free Acid

This protocol outlines the standard procedure for reconstituting lyophilized Substance P, Free

Acid to a desired stock concentration.

Materials:

Vial of lyophilized Substance P, Free Acid

Sterile, oxygen-free water or 0.05 M acetic acid for enhanced stability

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

» Equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the
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vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

Solvent Addition: Carefully add the calculated volume of the chosen solvent (e.g., sterile
water) to the vial to achieve the desired concentration. For example, to create a 1 mg/mL
stock solution from a 5 mg vial, add 5 mL of solvent.

Dissolution: Gently swirl or vortex the vial to dissolve the powder completely. Avoid vigorous
shaking, which can cause foaming and denaturation.[5] A clear, colorless solution should be
obtained.[4]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the reconstituted
solution into smaller, single-use aliquots in sterile, low-protein-binding tubes.[1][4]

Storage: Store the aliquots at -20°C for up to 3 months.[1] For short-term use, the solution
can be kept at 4°C for up to 5 days.[1]
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Figure 1. Experimental workflow for the reconstitution of lyophilized Substance P, Free Acid.
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Troubleshooting Guide

Q: The lyophilized powder is not dissolving completely. What should | do?
A:

e Confirm Solvent Choice: Substance P, Free Acid is soluble in water and DMSO.[2][4]
Ensure you are using a recommended solvent.

o Check Concentration: Sigma-Aldrich reports achieving a clear, colorless solution at
concentrations up to 10 mg/mL in water.[4] If you are attempting a higher concentration,
solubility may be limited.

o Gentle Agitation: Continue to gently mix the solution for a few more minutes.[5] If particulates
remain, you can try sonicating the solution for a very brief period, but be cautious as this can
degrade the peptide.

o pH Adjustment: The stability of the peptide is higher at a lower pH.[4] Using a slightly acidic
solvent like 0.05 M acetic acid may aid both solubility and stability.

Q: I am concerned about the stability and biological activity of my reconstituted solution. How
can | minimize degradation?

A:

o Oxidation Risk: The methionine residue in Substance P makes it susceptible to oxidation,
which can lead to a rapid loss of biological activity in agueous solutions.[4]

e Preventative Measures: To prevent oxidation, it is recommended to use oxygen-free water or
store the solution at a low pH (e.g., in 0.05 M acetic acid).[4]

o Protein Stabilizers: Adding a carrier protein like Bovine Serum Albumin (BSA) or Human
Serum Albumin (HSA) at 1% can increase the stability of the solution.[4]

» Avoid Freeze-Thaw Cycles: The most critical step for maintaining stability is to aliquot the
stock solution into single-use volumes after reconstitution and before freezing. This prevents
the damage caused by repeated freezing and thawing.[1][4]
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Q: My reconstituted solution has been stored for a while. How do | know if it is still active?
A:

o Storage Time: Reconstituted Substance P is stable for up to 5 days at 4°C and for up to 3
months when stored at -20°C.[1] If stored longer, its activity may be compromised.

e Functional Assay: The definitive way to confirm biological activity is to perform a functional
assay. Substance P activates the neurokinin-1 (NK1) receptor, a G protein-coupled receptor
(GPCR), leading to the stimulation of second messengers like inositol
trisphosphate/diacylglycerol (IP3/DAG) and cyclic adenosine monophosphate (CAMP).[6] A
cell-based assay measuring calcium flux or cAMP levels in response to the peptide can
validate its activity.

Frequently Asked Questions (FAQSs)

Q1: What is Substance P, Free Acid? Substance P is an 11-amino acid neuropeptide
belonging to the tachykinin family.[6][7] It is involved in various physiological processes,
including pain transmission, inflammation, and smooth muscle contraction.[4][6] The "Free
Acid" form refers to the C-terminus ending in a carboxyl group rather than an amide.

Q2: What is the primary signaling pathway for Substance P? Substance P primarily acts by
binding to the neurokinin-1 receptor (NK1R), which is a G protein-coupled receptor.[7] This
binding activates signaling cascades that stimulate the production of second messengers such
as IP3/DAG and cAMP, leading to downstream cellular responses.[6]
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Figure 2. Simplified signaling pathway of Substance P via the NK1 receptor.

Q3: What is the recommended solvent for reconstitution? Water is the most commonly
recommended solvent.[1][4] DMSO is also a viable option.[2] For enhanced stability against
oxidation, using 0.05 M acetic acid is advisable.[4]

Q4: How should I store the lyophilized powder before reconstitution? The lyophilized powder
should be stored at 0-5°C for short-term storage (up to 6 months) or at -20°C for long-term
storage.[1][2]

Q5: Why is it critical to avoid repeated freeze-thaw cycles? Repeatedly freezing and thawing a
peptide solution can cause denaturation and aggregation, leading to a significant loss of
biological activity. Aliquoting the stock solution into single-use volumes is the best practice to
preserve the peptide's integrity.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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